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Compound of Interest

Compound Name: 4-O-Cinnamoylquinic acid

Cat. No.: B11928756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-O-Cinnamoylquinic acid, a

derivative of quinic acid belonging to the hydroxycinnamic acid family. This document

consolidates essential chemical identifiers, detailed experimental protocols for its enzymatic

synthesis, and an analysis of its known biological activities. The information is tailored for

researchers in pharmacology, natural product chemistry, and drug development, offering a

foundational resource for further investigation and application of this compound.

Chemical Identification and Properties
4-O-Cinnamoylquinic acid is a natural compound that has been identified and synthesized for

research purposes. Its core structure consists of a quinic acid moiety esterified with a

cinnamoyl group at the 4-position.
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Identifier Value Source

IUPAC Name

(1R,3R,4R,5R)-4-

(cinnamoyloxy)-1,3,5-

trihydroxycyclohexanecarboxyli

c acid

Inferred from related

compounds

CAS Number 5509-70-6 [1][2][3][4]

Molecular Formula C₁₆H₁₈O₇ [1][2][4]

Molecular Weight 322.31 g/mol [1][2]

Biological Activity and Potential Applications
The biological activities of many hydroxycinnamoyl-quinic acids, such as antioxidant, anti-

inflammatory, antimicrobial, and neuroprotective effects, are well-documented.[5] While

research specifically on 4-O-Cinnamoylquinic acid is still emerging, initial studies and the

activities of related compounds suggest its potential in several therapeutic areas.

Antioxidant and Anti-inflammatory Potential
One of the key reported biological activities of 4-O-Cinnamoylquinic acid is its ability to inhibit

the generation of superoxide anions in human neutrophils.[1] Superoxide is a reactive oxygen

species (ROS) implicated in oxidative stress and inflammatory processes. The inhibition of its

production suggests that 4-O-Cinnamoylquinic acid may have applications as an antioxidant

and anti-inflammatory agent.

While direct studies on the effect of 4-O-Cinnamoylquinic acid on inflammatory signaling

pathways like NF-κB and MAPK are not yet available, a related compound, 4,5-dicaffeoylquinic

acid, has been shown to exert anti-inflammatory effects by suppressing the activation of these

pathways.[1][6] This suggests a potential mechanism of action for 4-O-Cinnamoylquinic acid
that warrants further investigation.

Experimental Protocols
The following is a detailed methodology for the enzymatic synthesis of 4-O-Cinnamoylquinic
acid, adapted from established research protocols.[6][7] This chemoenzymatic approach offers
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high regioselectivity and is a valuable method for producing this and related compounds for

research purposes.

Enzymatic Synthesis of Methyl 4-O-Cinnamoylquinate
Objective: To synthesize methyl 4-O-cinnamoylquinate through enzymatic transesterification of

methyl quinate with vinyl cinnamate using Candida antarctica lipase A (CAL-A).

Materials:

Methyl quinate

Vinyl cinnamate

Candida antarctica lipase A (CAL-A), immobilized

tert-Butyl methyl ether (TBME), anhydrous

Molecular sieves, 4 Å

Inert gas (e.g., Argon or Nitrogen)

Standard laboratory glassware and magnetic stirrer

Reaction monitoring equipment (e.g., TLC or HPLC)

Purification apparatus (e.g., column chromatography system)

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve

methyl quinate in anhydrous TBME.

Addition of Reagents: To the solution, add vinyl cinnamate and immobilized CAL-A. The

molar ratio of methyl quinate to vinyl cinnamate should be optimized, but a 1:1 or slight

excess of the vinyl cinnamate is a typical starting point. The amount of enzyme will depend

on its activity and should be determined based on supplier specifications or preliminary

experiments.
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Incubation: Add activated 4 Å molecular sieves to the reaction mixture to remove any

residual water. Seal the flask and stir the mixture at a controlled temperature (e.g., 40 °C).

Reaction Monitoring: Monitor the progress of the reaction periodically by taking small

aliquots and analyzing them by Thin Layer Chromatography (TLC) or High-Performance

Liquid Chromatography (HPLC) to determine the consumption of the starting materials and

the formation of the product.

Enzyme Removal: Once the reaction has reached completion (or the desired conversion),

filter off the immobilized enzyme. The enzyme can be washed with fresh solvent and

potentially be reused.

Purification: Concentrate the filtrate under reduced pressure to remove the solvent. The

resulting crude product can be purified by column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to isolate the pure

methyl 4-O-cinnamoylquinate.

Characterization: Confirm the identity and purity of the synthesized compound using

analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Diagrams and Workflows
Enzymatic Synthesis Workflow
The following diagram illustrates the key steps in the enzymatic synthesis of methyl 4-O-

cinnamoylquinate.
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Workflow for the Enzymatic Synthesis of Methyl 4-O-Cinnamoylquinate

Reaction Preparation

Reaction

Workup and Purification

Analysis

Dissolve Methyl Quinate in Anhydrous TBME

Add Vinyl Cinnamate, Immobilized CAL-A, and Molecular Sieves

Incubate with Stirring at 40°C

Monitor Reaction Progress (TLC/HPLC)

Filter to Remove Immobilized Enzyme

Upon Completion

Concentrate Filtrate

Purify by Column Chromatography

Characterize Product (NMR, MS)

Click to download full resolution via product page

Caption: Enzymatic Synthesis Workflow for Methyl 4-O-Cinnamoylquinate.
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Potential Anti-inflammatory Signaling Pathway
Based on the activity of related compounds, the following diagram illustrates a hypothetical

signaling pathway that 4-O-Cinnamoylquinic acid might inhibit. Further research is needed to

confirm its specific molecular targets.

Hypothesized Anti-inflammatory Action of 4-O-Cinnamoylquinic Acid

Inflammatory Stimulus

Signaling Cascade

Cellular Response

e.g., LPS, Cytokines

MAPK Pathway NF-κB Pathway

Production of Pro-inflammatory Mediators
(e.g., NO, PGE₂, TNF-α, IL-6)

4-O-Cinnamoylquinic Acid

Inhibition? Inhibition?

Click to download full resolution via product page

Caption: Hypothesized Anti-inflammatory Signaling Pathway Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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